Cas no 153290-91-6 (N-2-Pyridinyl-(S)-2-pyrrolidinecarboxamide 2HCl)
N-2-Pyridinyl-(S)-2-pyrrolidinecarboxamide 2HCl Chemical and Physical Properties
Names and Identifiers
-
- (s)-pyrrolidine-2-carboxylic acid N-(pyridine-2-yl)amide
- N-2-Pyridinyl-(S)-2-pyrrolidinecarboxamide 2HCl
- SCHEMBL3331893
- (2S)-N-pyridin-2-ylpyrrolidine-2-carboxamide
- 153290-91-6
-
- Inchi: 1S/C10H13N3O/c14-10(8-4-3-7-11-8)13-9-5-1-2-6-12-9/h1-2,5-6,8,11H,3-4,7H2,(H,12,13,14)/t8-/m0/s1
- InChI Key: RGIPDGUAQWJXED-QMMMGPOBSA-N
- SMILES: O=C([C@@H]1CCCN1)NC1C=CC=CN=1
Computed Properties
- Exact Mass: 191.105862047Da
- Monoisotopic Mass: 191.105862047Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 54Ų
N-2-Pyridinyl-(S)-2-pyrrolidinecarboxamide 2HCl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR01JM3F-1g |
N-2-Pyridinyl-(S)-2-pyrrolidinecarboxamide 2HCl |
153290-91-6 | 97% | 1g |
$439.00 | 2025-02-11 | |
| Aaron | AR01JM3F-250mg |
N-2-Pyridinyl-(S)-2-pyrrolidinecarboxamide 2HCl |
153290-91-6 | 97% | 250mg |
$197.00 | 2025-02-11 | |
| Aaron | AR01JM3F-500mg |
N-2-Pyridinyl-(S)-2-pyrrolidinecarboxamide 2HCl |
153290-91-6 | 97% | 500mg |
$292.00 | 2025-02-11 | |
| 1PlusChem | 1P01JLV3-250mg |
N-2-Pyridinyl-(S)-2-pyrrolidinecarboxamide 2HCl |
153290-91-6 | 97% | 250mg |
$178.00 | 2024-06-20 | |
| 1PlusChem | 1P01JLV3-500mg |
N-2-Pyridinyl-(S)-2-pyrrolidinecarboxamide 2HCl |
153290-91-6 | 97% | 500mg |
$256.00 | 2024-06-20 | |
| 1PlusChem | 1P01JLV3-1g |
N-2-Pyridinyl-(S)-2-pyrrolidinecarboxamide 2HCl |
153290-91-6 | 97% | 1g |
$378.00 | 2024-06-20 |
N-2-Pyridinyl-(S)-2-pyrrolidinecarboxamide 2HCl Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on N-2-Pyridinyl-(S)-2-pyrrolidinecarboxamide 2HCl
Professional Introduction to N-2-Pyridinyl-(S)-2-pyrrolidinecarboxamide 2HCl (CAS No. 153290-91-6)
N-2-Pyridinyl-(S)-2-pyrrolidinecarboxamide 2HCl, identified by its Chemical Abstracts Service number CAS No. 153290-91-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in the quest for novel therapeutic agents.
The structural framework of N-2-Pyridinyl-(S)-2-pyrrolidinecarboxamide 2HCl incorporates both pyridine and pyrrolidine moieties, which are common pharmacophores in drug discovery. The pyridine ring contributes to the molecule's solubility and interacts favorably with biological targets, while the pyrrolidine segment introduces chirality, enhancing the compound's specificity and efficacy. The presence of the carboxamide group further extends its potential utility in medicinal chemistry.
In recent years, there has been growing interest in the development of chiral drugs due to their improved pharmacological profiles. The (S)-configuration of the pyrrolidine ring in N-2-Pyridinyl-(S)-2-pyrrolidinecarboxamide 2HCl is particularly noteworthy, as it aligns with the enantiomeric excess observed in many biologically active compounds. This chirality has been demonstrated to influence binding affinity, metabolic stability, and overall pharmacokinetic properties.
Current research in the field of N-2-Pyridinyl-(S)-2-pyrrolidinecarboxamide 2HCl has revealed its potential as a scaffold for inhibiting various enzymatic targets. Studies have indicated that this compound exhibits inhibitory activity against enzymes involved in inflammatory pathways, making it a candidate for treating conditions such as arthritis and inflammatory bowel disease. Additionally, preliminary investigations suggest that it may have neuroprotective properties, which could be relevant in the management of neurodegenerative disorders.
The synthesis of N-2-Pyridinyl-(S)-2-pyrrolidinecarboxamide 2HCl involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The chiral center at the pyrrolidine ring is typically introduced through stereoselective synthesis methods, such as asymmetric hydrogenation or enzymatic resolution. These synthetic strategies are critical in achieving the desired enantiomeric purity, which is essential for biological activity.
Evaluation of N-2-Pyridinyl-(S)-2-pyrrolidinecarboxamide 2HCl in preclinical models has provided valuable insights into its pharmacological effects. In vitro studies have demonstrated its ability to modulate key signaling pathways associated with disease progression. For instance, it has been shown to inhibit the activity of Janus kinases (JAKs), which are implicated in autoimmune diseases and cancer. Furthermore, its interaction with other therapeutic targets has been explored, suggesting broad-spectrum applications.
The pharmacokinetic profile of N-2-Pyridinyl-(S)-2-pyrrolidinecarboxamide 2HCl is another area of active investigation. Researchers are examining its absorption, distribution, metabolism, and excretion (ADME) properties to optimize dosing regimens and minimize potential side effects. Advanced computational methods, including molecular docking and pharmacokinetic modeling, are being employed to predict how this compound behaves within biological systems.
The development of novel drug candidates often involves collaboration between academic institutions and pharmaceutical companies. N-2-Pyridinyl-(S)-2-pyrrolidinecarboxamide 2HCl represents an example where such partnerships can lead to significant advancements. By leveraging expertise in synthetic chemistry, biochemistry, and pharmacology, researchers aim to translate laboratory findings into clinical applications that benefit patients worldwide.
The future prospects for N-2-Pyridinyl-(S)-2-pyrrolidinecarboxamide 2HCl are promising, with ongoing studies exploring its potential in treating a variety of diseases. As our understanding of molecular interactions continues to evolve, this compound may find new therapeutic uses beyond its initial discovery. The integration of cutting-edge technologies such as artificial intelligence and high-throughput screening will further accelerate the discovery process.
In conclusion, N-2-Pyridinyl-(S)-2-pyrrolidinecarboxamide 2HCl (CAS No. 153290-91-6) is a compound with substantial potential in pharmaceutical research and development. Its unique structural features and biological activities make it a valuable tool for investigating disease mechanisms and developing new treatments. As research progresses, this molecule is likely to play an increasingly important role in addressing unmet medical needs.
153290-91-6 (N-2-Pyridinyl-(S)-2-pyrrolidinecarboxamide 2HCl) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)